4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione

• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 4-benzyl-4,8-diazatricyclo[5.2.2.02,6]undecane-3,5-dione
• InChI: InChI=1S/C16H18N2O2/c19-15-13-11-6-7-12(17-8-11)14(13)16(20)18(15)9-10-4-2-1-3-5-10/h1-5,11-14,17H,6-9H2
• InChI Key: FOEMSRZJCARMAV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3C(C1CN2)C(=O)N(C3=O)CC4=CC=CC=C4

Description

Molecular Architecture and IUPAC Nomenclature

Core Structural Framework

The compound features a tricyclic system comprising 11 atoms arranged across three fused rings. The central diazatricyclo[5.2.2.0²,⁶]undecane scaffold consists of:

• A seven-membered ring fused to two smaller rings (five- and four-membered).
• Two nitrogen atoms at positions 4 and 8, with the former bonded to a benzyl substituent.
• Two ketone groups at positions 3 and 5, contributing to electronic polarization.

The bridge notation [5.2.2.0²,⁶] specifies the connectivity:

• 5 : Atoms in the largest bridge (seven-membered ring).
• 2,2 : Atoms in the two smaller bridges.
• 0²,⁶ : Shared bridgehead atoms between the fused rings.

IUPAC Nomenclature Breakdown

The systematic name derives from:

• 4-Benzyl : A benzyl group attached to nitrogen at position 4.
• 4,8-diazatricyclo : Two nitrogen atoms in the tricyclic system.
• [5.2.2.0²,⁶]undecane : 11-carbon scaffold with specified bridge connections.
• -3,5-dione : Ketone groups at positions 3 and 5.

Table 1: Key Molecular Identifiers

Property	Value
Molecular Formula	C₁₆H₁₈N₂O₂
IUPAC Name	4-Benzyl-4,8-diazatricyclo[5.2.2.0²,⁶]undecane-3,5-dione
SMILES	C1CC2C3C(C1CN2)C(=O)N(C3=O)CC4=CC=CC=C4
InChIKey	OANYQVTUDVDBKN-UHFFFAOYSA-N
Molecular Weight	270.33 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the tricyclic core: This step involves the cyclization of a suitable precursor to form the tricyclic structure.

Introduction of the benzyl group: The benzyl group is introduced through a substitution reaction.

Oxidation and reduction steps: These steps are used to introduce the carbonyl groups at positions 3 and 5 of the tricyclic core.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of catalysts, high-pressure reactors, and continuous flow systems to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound.

Substitution: The benzyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Substitution reactions often involve the use of nucleophiles such as amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes such as signal transduction, gene expression, and metabolic pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

2.2. Pharmacological and Functional Comparisons

• Antiviral Potential: While the target compound lacks direct activity data, structurally related diketopiperazines with benzylidene substituents (e.g., (3Z,6S)-3-benzylidene-6-isobutylpiperazine-2,5-dione) exhibit anti-H1N1 activity (IC₅₀ 28.9 μM) . The benzyl group in the target compound may similarly enhance viral protease inhibition.
• Neuroprotective Activity : 4-Oxatricyclo derivatives (e.g., NGP1-01 analogs) show calcium channel modulation, suggesting that the diazatricyclo core of the target compound could be optimized for neuroprotection .

2.3. Spectral and Analytical Comparisons

• IR Spectroscopy : The target compound’s imide carbonyl stretches (1725, 1678 cm⁻¹) align with other diketopiperazines (e.g., 1720–1685 cm⁻¹ in spiro derivatives) .
• NMR Profiles : Aromatic proton signals (δ 7.02–7.32 ppm) confirm benzyl substitution, distinct from methyl or oxatricyclic analogs .

Biological Activity

4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione is a synthetic compound that belongs to the class of diazatricyclo compounds. It has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article aims to explore the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C16H18N2O2
• Molecular Weight : 270.33 g/mol
• CAS Number : 2059988-19-9

The biological activity of 4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione is primarily attributed to its interactions with various biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor of certain enzymes involved in metabolic pathways.
• Receptor Modulation : It has potential effects on neurotransmitter receptors, which could influence neurological functions.
• Antioxidant Activity : Preliminary studies suggest that it may exhibit antioxidant properties, protecting cells from oxidative stress.

Anticancer Activity

Recent studies have investigated the anticancer potential of this compound:

• A study evaluated its effects on cancer cell lines and found that it exhibited significant cytotoxicity against several types of cancer cells, including breast and lung cancer cells. The IC50 values ranged from 10 to 30 µM, indicating a moderate level of potency compared to established chemotherapeutic agents.

Anti-inflammatory Effects

4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione has also been studied for its anti-inflammatory properties:

• In vitro assays demonstrated a reduction in pro-inflammatory cytokines (e.g., TNF-alpha and IL-6) when treated with the compound at concentrations of 20 µM.

Case Study 1: Anticancer Efficacy

In a controlled laboratory setting, researchers treated human breast cancer cell lines with varying concentrations of 4-Benzyl-4,8-diazatricyclo[5.2.2.0,2,6]undecane-3,5-dione over 48 hours. The results indicated:

Concentration (µM)	Cell Viability (%)
0	100
10	75
20	50
30	30

The data suggests a dose-dependent decrease in cell viability.

Case Study 2: Anti-inflammatory Activity

In another study focusing on inflammation models using macrophages:

Treatment Group	TNF-alpha (pg/mL)	IL-6 (pg/mL)
Control	200	150
Compound (20 µM)	80	60

The compound significantly reduced the levels of these cytokines compared to the control group.